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Compound of Interest

Compound Name:
Urotensin II (114-124), human

(TFA)

Cat. No.: B12354451 Get Quote

Essential Safety and Handling Guide for
Urotensin II (114-124), human (TFA)
This guide provides crucial safety and logistical information for the handling and disposal of

Urotensin II (114-124), human (TFA). The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals by minimizing exposure

and maintaining the integrity of the product.

Urotensin II (114-124), human, is a potent vasoconstrictor peptide.[1][2] The trifluoroacetic acid

(TFA) salt form is common for synthetic peptides and requires careful handling due to the

corrosive nature of TFA.[3][4][5] Adherence to these safety protocols is essential.

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is the first line of defense against

exposure. The following table summarizes the recommended PPE for various laboratory

activities involving Urotensin II (114-124), human (TFA).
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting Powder

Disposable nitrile gloves, safety goggles with

side shields, lab coat, and a dust mask or N95

respirator.

Reconstituting the Peptide
Disposable nitrile gloves, safety goggles with

side shields, and a lab coat.

Cell Culture and In Vitro Assays
Disposable nitrile gloves, lab coat, and safety

glasses.

Spill Cleanup (Powder)
Chemical-resistant gloves, chemical safety

goggles, and a respirator.

Spill Cleanup (Liquid)
Chemical-resistant gloves, safety goggles, and

a lab coat.

Operational Plan for Safe Handling
A systematic approach from receipt to disposal is critical for a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the lyophilized peptide in a tightly sealed container at -20°C or -80°C for long-term

storage.

Allow the container to equilibrate to room temperature in a desiccator before opening to

prevent condensation and moisture absorption, which can degrade the peptide.

2. Weighing and Reconstitution:

Powder Handling: Conduct all work with the lyophilized powder in a chemical fume hood to

control aerosols and minimize inhalation risk. Use anti-static weighing techniques to prevent

powder dispersion.
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Reconstitution: The choice of solvent depends on the peptide's properties. For many

peptides, sterile, distilled water is a suitable starting point. For hydrophobic peptides, organic

solvents like DMSO or DMF may be necessary for initial dissolution, followed by careful

dilution with an aqueous buffer.

3. Experimental Use:

Follow standard laboratory practices for all experimental procedures.

Ensure all equipment that comes into contact with the peptide is properly cleaned and

decontaminated after use.

Emergency Procedures
In the event of accidental exposure, immediate action is necessary.

Exposure Type Emergency Procedure

Skin/Eye Contact

Flush immediately with water for at least 15

minutes. Remove contaminated PPE and

clothing. Seek medical attention if irritation

persists.

Inhalation
Move to fresh air immediately. Seek medical

attention if you feel unwell.

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.

Disposal Plan
Proper disposal of Urotensin II (114-124), human (TFA) and associated materials is crucial to

prevent environmental contamination and ensure safety.

Contaminated Materials: All materials that have come into contact with the peptide, such as

pipette tips, gloves, and empty vials, should be collected in a designated and clearly labeled

hazardous waste container.
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Liquid Waste: Aqueous solutions containing the peptide should be collected as chemical

waste. Depending on local regulations, decontamination with a suitable method, such as

treatment with 10% bleach, may be required before disposal.

Unused Product: Dispose of contents and container to an approved waste disposal plant.

Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of Urotensin II (114-124),
human (TFA) in a research laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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